Cas no 2228308-96-9 (2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine)

• Product Name: 2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine
• CAS No: 2228308-96-9
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 5814919
• PubChem ID: 165784200
• Update Time: 2025-05-24

2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine
• 2228308-96-9
• EN300-1904307

• Inchi： 1S/C9H9BrFN/c1-6(5-12)7-3-2-4-8(10)9(7)11/h2-4H,1,5,12H2
• InChI Key： ZDIDEBOZCHNIDL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(=C)CN

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine (CAS No. 2228308-96-9)

In the realm of organic chemistry, 2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine (CAS No. 2228308-96-9) stands out as a compound of significant interest due to its unique structural properties and potential applications. This aromatic amine, characterized by the presence of a bromo and fluoro substituent on the phenyl ring, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular formula, C9H9BrFN, and distinct functional groups make it a versatile intermediate in synthetic chemistry.

The compound's 3-bromo-2-fluorophenyl moiety is particularly noteworthy, as it introduces both steric and electronic effects that can influence reactivity and binding affinity. This feature is often exploited in drug discovery, where researchers seek to optimize the pharmacokinetic and pharmacodynamic profiles of lead compounds. The prop-2-en-1-amine side chain further enhances its utility, offering a reactive handle for further derivatization through Michael additions or nucleophilic substitutions.

Recent trends in chemical research highlight a growing interest in fluorinated compounds, driven by their ability to improve metabolic stability and bioavailability. 2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine aligns with this trend, as the fluoro substituent can modulate lipophilicity and hydrogen bonding interactions. This has led to its exploration in the design of novel small-molecule inhibitors and bioconjugates, particularly in the context of targeted therapies.

From a synthetic perspective, the compound's bromo group serves as a valuable site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex architectures, making 2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine a sought-after building block. Its compatibility with palladium-catalyzed reactions has been demonstrated in several recent publications, underscoring its relevance in modern synthetic methodologies.

Environmental and sustainability considerations have also shaped the discourse around such compounds. The incorporation of halogenated motifs, while beneficial for activity, raises questions about biodegradability and eco-toxicity. Researchers are increasingly focusing on green chemistry approaches to mitigate these concerns, such as catalytic recycling or solvent-free reactions. This compound's potential role in sustainable synthesis is an area of active investigation.

In the pharmaceutical sector, 2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine has been explored as a precursor to heterocyclic scaffolds, which are prevalent in FDA-approved drugs. Its ability to undergo cyclization reactions to form indoles, quinolines, or benzofurans makes it a valuable asset in medicinal chemistry. The compound's amine functionality also allows for facile incorporation into peptidomimetics or prodrug strategies.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the regioselectivity of substitutions and provide insights into its conformational preferences. The compound's spectral data is often referenced in databases like Reaxys or SciFinder, aiding in its identification and purity assessment.

Market demand for specialty chemicals like 2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine has surged, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Suppliers frequently list this compound under categories such as pharmaceutical intermediates or fine chemicals, catering to diverse research needs. Its commercial availability in varying purities (e.g., >95% or >98%) ensures flexibility for end-users.

Looking ahead, the compound's applications may extend to emerging fields like molecular imaging or theranostics, where its fluorine atom could enable ¹⁸F-labeling for positron emission tomography (PET). Such innovations align with the broader shift toward precision medicine and personalized healthcare solutions. Collaborative efforts between academia and industry will likely uncover new roles for this multifaceted molecule.

In summary, 2-(3-bromo-2-fluorophenyl)prop-2-en-1-amine (CAS No. 2228308-96-9) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its relevance to drug discovery, catalysis, and materials science ensures its continued prominence in scientific literature and industrial applications. As research paradigms evolve, this compound will undoubtedly remain a cornerstone in the toolkit of synthetic chemists and innovators alike.